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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Summary
JNJ-42314415 is a potent and selective inhibitor of phosphodiesterase 10A (PDE10A), an

enzyme primarily expressed in the medium spiny neurons of the striatum. By inhibiting

PDE10A, JNJ-42314415 modulates cyclic nucleotide signaling pathways, which are crucial for

a variety of neuronal functions. This document provides a detailed overview of the in vitro

activity of JNJ-42314415, summarizing key quantitative data, outlining experimental

methodologies, and visualizing the relevant biological pathways and experimental workflows.

Quantitative Data Summary
The in vitro potency and selectivity of JNJ-42314415 have been characterized through various

enzymatic assays. The following tables summarize the key findings.
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Target Enzyme Species Assay Type Value (nM) Reference

PDE10A
Human

(recombinant)

Inhibition

Constant (Ki)
35 [1][2][3]

PDE10A
Rat

(recombinant)

Inhibition

Constant (Ki)
64 [1][2][3]

PDE10A2
Rat (recombinant

in Sf21 cells)

Half-maximal

Inhibitory

Concentration

(IC50)

190 [2]

Table 1: Potency of JNJ-42314415 against PDE10A.

JNJ-42314415 demonstrates significant selectivity for PDE10A over other phosphodiesterase

families.

PDE Family Selectivity Fold vs. PDE10A

Other 10 PDE Families >100-fold

Table 2: Selectivity Profile of JNJ-42314415.[1][2][3]

Experimental Protocols
The following sections detail the methodologies used to generate the quantitative data

presented above.

Phosphodiesterase 10A (PDE10A) Enzyme Inhibition
Assay
The inhibitory activity of JNJ-42314415 on PDE10A is determined using a scintillation proximity

assay (SPA).

Objective: To measure the half-maximal inhibitory concentration (IC50) and inhibition constant

(Ki) of JNJ-42314415 against recombinant human and rat PDE10A.
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Materials:

Recombinant human PDE10A or rat PDE10A2 expressed in baculovirus-infected Sf21 cells.

[2]

[3H]cAMP (Tritiated cyclic adenosine monophosphate) as the substrate.[2]

Scintillation Proximity Assay (SPA) beads.

Assay buffer and other standard laboratory reagents.

JNJ-42314415 (test compound).

Procedure:

Reaction Setup: The assay is performed in a microplate format. Each well contains the

recombinant PDE10A enzyme, a fixed concentration of [3H]cAMP substrate, and varying

concentrations of JNJ-42314415.

Incubation: The reaction mixture is incubated for a defined period (e.g., 60 minutes) to allow

for enzymatic hydrolysis of [3H]cAMP.[2]

SPA Bead Addition: Following incubation, SPA beads are added to the wells. The beads are

coated with a scintillant and have a high affinity for the product of the enzymatic reaction,

[3H]AMP.

Signal Detection: When [3H]AMP binds to the SPA beads, the emitted beta particles from the

tritium excite the scintillant, producing light that is detected by a microplate scintillation

counter. Unreacted [3H]cAMP in solution is not in close enough proximity to the beads to

generate a signal.

Data Analysis: The amount of light produced is proportional to the amount of [3H]AMP

formed and is inversely proportional to the inhibitory activity of JNJ-42314415. The IC50

value, the concentration of the inhibitor that reduces enzyme activity by 50%, is calculated by

plotting the percentage of inhibition against the logarithm of the inhibitor concentration and

fitting the data to a sigmoidal dose-response curve. The Ki value is then calculated from the

IC50 using the Cheng-Prusoff equation.
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Visualizations
Signaling Pathway of PDE10A Inhibition

Mechanism of Action of JNJ-42314415
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Caption: JNJ-42314415 inhibits PDE10A, increasing cAMP levels and downstream signaling.

Experimental Workflow for PDE10A Inhibition Assay
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Workflow of PDE10A Scintillation Proximity Assay
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Caption: Step-by-step workflow for determining the inhibitory activity of JNJ-42314415.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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